![molecular formula C9H10N4O3 B1418208 Ethyl 7-amino-5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate CAS No. 90674-09-2](/img/structure/B1418208.png)
Ethyl 7-amino-5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate
Overview
Description
Ethyl 7-amino-5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate is a chemical compound with the molecular formula C9H10N4O3 . It is used for research and development purposes .
Synthesis Analysis
An efficient synthesis of pyrazolo[1,5-a]pyrimidines has been reported, which involves using 7-hydrazinyl-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile and 7-amino-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile as precursors . The synthesis process involves a three-step reaction starting with these precursors .Molecular Structure Analysis
The molecular weight of Ethyl 7-amino-5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate is 222.21 . The InChI code for this compound is 1S/C6H6N4O/c7-4-3-6(11)9-5-1-2-8-10(4)5/h1-3H,7H2,(H,9,11) .Scientific Research Applications
Fluorescent Molecules
Pyrazolo[1,5-a]pyrimidines, the family to which Ethyl 7-amino-5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate belongs, have been identified as strategic compounds for optical applications . They are crucial tools for studying the dynamics of intracellular processes, chemosensors, and the progress of organic materials .
Synthetic Methodology
These compounds have simpler and greener synthetic methodology (RME: 40–53%) as compared to those of BODIPYS (RME: 1.31–17.9%) . This makes them more environmentally friendly and cost-effective for use in research and industrial applications.
Tunable Photophysical Properties
The photophysical properties of these compounds are tunable . This means that by altering the structure of the compounds, researchers can control their absorption and emission behaviors, making them highly versatile for various applications.
Solid-State Emitters
Compounds in this family allow good solid-state emission intensities . This means they can be used in the design of solid-state emitters, which have applications in devices like LEDs and lasers.
Medicinal Chemistry
Pyrazolo[1,5-a]pyrimidine derivatives, including Ethyl 7-amino-5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate, have a high impact in medicinal chemistry . They have attracted a great deal of attention due to their significant photophysical properties .
Antitumor Scaffold
These compounds have shown potential as an antitumor scaffold . This means they could be used in the design of new drugs for cancer treatment.
Enzymatic Inhibitory Activity
Pyrazolo[1,5-a]pyrimidines have shown enzymatic inhibitory activity . This means they could be used in the development of drugs that work by inhibiting the activity of certain enzymes.
Material Science
These compounds have attracted attention in material science due to their significant photophysical properties . They could be used in the development of new materials with unique properties.
Safety And Hazards
properties
IUPAC Name |
ethyl 7-amino-5-oxo-4H-pyrazolo[1,5-a]pyrimidine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4O3/c1-2-16-9(15)5-4-11-13-6(10)3-7(14)12-8(5)13/h3-4H,2,10H2,1H3,(H,12,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VVEYHOUKUYSSTD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C2NC(=O)C=C(N2N=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N4O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20670668 |
Source
|
| Record name | Ethyl 7-amino-5-oxo-1,5-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20670668 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 7-amino-5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate | |
CAS RN |
90674-09-2 |
Source
|
| Record name | Ethyl 7-amino-5-oxo-1,5-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20670668 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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